Cas no 1240601-59-5 ((2-(Chloromethyl)oxazol-4-yl)methanol)

• Product Name: (2-(Chloromethyl)oxazol-4-yl)methanol
• CAS No: 1240601-59-5
• MF: C₅H₆ClNO₂
• MW: 147.559640407562
• CID: 2137495
• PubChem ID: 67958068
• Update Time: 2024-03-01

(2-(Chloromethyl)oxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(chloromethyl)oxazol-4-yl)methanol
• MOBCZWWHDNVZIS-UHFFFAOYSA-N
• 4-Oxazolemethanol, 2-(chloromethyl)-
• (2-(Chloromethyl)oxazol-4-yl)methanol

• Inchi： 1S/C5H6ClNO2/c6-1-5-7-4(2-8)3-9-5/h3,8H,1-2H2
• InChI Key： MOBCZWWHDNVZIS-UHFFFAOYSA-N
• SMILES： ClCC1=NC(=CO1)CO

Computed Properties

• Exact Mass: 147.0087061g/mol
• Monoisotopic Mass: 147.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: -0.1